![molecular formula C25H24N2O5 B3311863 4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-(2-methyl-4-nitrophenyl)benzamide CAS No. 946275-93-0](/img/structure/B3311863.png)
4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-(2-methyl-4-nitrophenyl)benzamide
Overview
Description
The compound is a complex organic molecule that contains a benzofuran moiety, which is a heterocyclic compound . The benzofuran moiety is attached to a benzamide group via an oxy-methyl linker . The benzamide group is substituted with a 2-methyl-4-nitrophenyl group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzofuran ring, a benzamide group, and a 2-methyl-4-nitrophenyl group . The benzofuran ring and the benzamide group are connected via an oxy-methyl linker .Chemical Reactions Analysis
As an organic compound, this molecule could potentially undergo a variety of chemical reactions. For instance, the benzofuran moiety could potentially undergo electrophilic aromatic substitution reactions . The nitro group on the benzamide moiety could potentially be reduced to an amine group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the nitro group could potentially make the compound more reactive . The exact physical and chemical properties, such as melting point, boiling point, and density, are not available from the current information .Scientific Research Applications
Antimicrobial Agents
Benzofuran and its derivatives have been found to be suitable structures for developing new therapeutic agents, especially in the field of antimicrobial therapy . They have shown significant activity as antifungal, antiprotozoal, and antitubercular agents .
Anti-inflammatory Agents
Benzofuran derivatives have demonstrated anti-inflammatory properties . This makes them potential candidates for the development of new drugs to treat inflammatory diseases.
Anticancer Agents
Some benzofuran derivatives have shown anticancer activity . This suggests that they could be used in the development of new cancer therapies.
Anti-HIV Agents
Benzofuran derivatives have also been found to have anti-HIV properties . This could make them useful in the development of new treatments for HIV.
Analgesic Agents
Benzofuran derivatives have demonstrated analgesic properties . This suggests that they could be used in the development of new pain relief medications.
Antiparasitic Agents
Benzofuran derivatives have shown antiparasitic activity . This could make them useful in the development of new treatments for parasitic infections.
Antihyperlipidemic Agents
Benzofuran derivatives have demonstrated antihyperlipidemic properties . This suggests that they could be used in the development of new treatments for conditions like high cholesterol.
Antioxidant Agents
Benzofuran derivatives have shown antioxidant activity . This suggests that they could be used in the development of new treatments for conditions caused by oxidative stress.
Future Directions
Benzofuran derivatives have been found to have a wide range of biological and pharmacological applications, and there is considerable interest in the development of new drugs based on this scaffold . Therefore, future research could potentially focus on exploring the biological activity of this compound and its derivatives, and developing new therapeutic agents based on this structure .
Mechanism of Action
Target of Action
Similar compounds have been used as dopants for n-type organic semiconductors .
Mode of Action
It is known that similar compounds interact with their targets to enhance the performance of n-type organic semiconductors .
Biochemical Pathways
Similar compounds are known to influence the electrical properties of organic semiconductors .
Pharmacokinetics
Similar compounds are known to be soluble in established processing solvents .
Result of Action
Similar compounds are known to enhance the performance of n-type organic semiconductors .
Action Environment
Similar compounds are generally considered to be air stable .
properties
IUPAC Name |
4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(2-methyl-4-nitrophenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O5/c1-16-13-20(27(29)30)11-12-21(16)26-24(28)18-9-7-17(8-10-18)15-31-22-6-4-5-19-14-25(2,3)32-23(19)22/h4-13H,14-15H2,1-3H3,(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLQZLROXOLIEFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)COC3=CC=CC4=C3OC(C4)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-(2-methyl-4-nitrophenyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4-dimethoxy-N-[3-(6-propoxypyridazin-3-yl)phenyl]benzenesulfonamide](/img/structure/B3311785.png)
![N-[4-(6-azepan-1-ylpyridazin-3-yl)phenyl]-2-ethoxy-5-isopropylbenzenesulfonamide](/img/structure/B3311812.png)
![2-ethoxy-5-isopropyl-N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide](/img/structure/B3311852.png)
